Cas no 1403564-06-6 (Leflunomide EP Impurity F)

• Product Name: Leflunomide EP Impurity F
• CAS No: 1403564-06-6
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 2855117
• PubChem ID: 21912858
• Update Time: 2025-04-21

Leflunomide EP Impurity F Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-[2-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxamide
• Leflunomide EP Impurity F
• Q27284400
• AKOS027585599
• Leflunomide impurity, N-(2'-trifluoromethylphenyl)-5-methylisoxazole-4-carboxamide- [USP]
• 5-Methyl-N-[2-(trifluoromethyl)phenyl]isoxazole-4-carboxamide
• Leflunomide impurity F [EP]
• DS-015834
• UNII-N207Y4RLU4
• 4-Isoxazolecarboxamide, 5-methyl-N-(2-(trifluoromethyl)phenyl)-
• LEFLUNOMIDE IMPURITY, N-(2'-TRIFLUOROMETHYLPHENYL)-5-METHYLISOXAZOLE-4-CARBOXAMIDE- [USP IMPURITY]
• Leflunomide Imp. F (EP); 5-Methyl-N-[2-(trifluoromethyl)phenyl]isoxazole-4-carboxamide; Leflunomide Impurity F
• LEFLUNOMIDE IMPURITY F [EP IMPURITY]
• SCHEMBL19034
• N207Y4RLU4
• DTXSID801347596
• Leflunomide ortho-isomer
• N-(trifluoromethylphenyl)-5-methylisoxazole-4-carboxamide
• 935-274-9
• 5-Methyl-N-(2-(trifluoromethyl)phenyl)isoxazole-4-carboxamide
• WZXKBPYJTFTQAL-UHFFFAOYSA-N
• Leflunomide impurity, N-(2'-trifluoromethylphenyl)-5-methylisoxazole-4-carboxamide-(USP)
• Leflunomide Impurity F
• LEFLUNOMIDE IMPURITY, N-(2'-TRIFLUOROMETHYLPHENYL)-5-METHYLISOXAZOLE-4-CARBOXAMIDE-(USP IMPURITY)
• LEFLUNOMIDE IMPURITY F (EP IMPURITY)
• 1403564-06-6
• LEFLUNOMIDE IMPURITY, N-(2'-TRIFLUOROMETHYLPHENYL)-5-METHYLISOXAZOLE-4-CARBOXAMIDE-[USP IMPURITY]
• Leflunomide impurity, N-(2'-trifluoromethylphenyl)-5-methylisoxazole-4-carboxamide-[USP]

• Inchi： 1S/C12H9F3N2O2/c1-7-8(6-16-19-7)11(18)17-10-5-3-2-4-9(10)12(13,14)15/h2-6H,1H3,(H,17,18)
• InChI Key： WZXKBPYJTFTQAL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(C1C=NOC=1C)=O)(F)F

Computed Properties

• Exact Mass: 270.06161202Da
• Monoisotopic Mass: 270.06161202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų